Cas no 1805378-00-0 (6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine)

• Product Name: 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine
• CAS No: 1805378-00-0
• MF: C₈H₉ClF₂N₂
• MW: 206.620267629623
• CID: 4867866
• Update Time: 2025-05-26

6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C8H9ClF2N2/c1-4-2-5(3-12)13-7(6(4)9)8(10)11/h2,8H,3,12H2,1H3
• InChI Key： IOLQLTSWADVSHF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)N=C(CN)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine

Comprehensive Overview of 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805378-00-0)

6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805378-00-0) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a chloro substituent, and a difluoromethyl group, which contribute to its reactivity and versatility. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery and material science.

The structural complexity of 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine makes it a valuable intermediate for synthesizing more complex molecules. Its pyridine core is a common scaffold in medicinal chemistry, often associated with bioactive compounds. The presence of the difluoromethyl group is particularly noteworthy, as fluorinated compounds are gaining attention for their enhanced metabolic stability and bioavailability, a hot topic in modern drug development.

In recent years, the demand for fluorinated pyridine derivatives like 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine has surged, driven by the growing interest in fluorine chemistry and its applications. This compound is often searched in conjunction with terms such as "fluorinated pyridine synthesis" and "aminomethyl pyridine applications," reflecting its relevance in cutting-edge research. Its CAS No. 1805378-00-0 is frequently used by chemists to locate precise technical data.

From a synthetic perspective, the chloro and aminomethyl groups in this compound offer multiple sites for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with the current trend toward fragment-based drug design, where small, modifiable building blocks are used to develop targeted therapies. The compound's potential in catalysis and ligand design is also under exploration, as its structure could interact with metal centers in novel ways.

Environmental and safety considerations are critical when working with 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine. While not classified as hazardous, proper handling protocols should be followed to ensure safe usage in laboratories. Researchers often search for "pyridine derivative safety guidelines" or "handling fluorinated compounds" to address these concerns, highlighting the importance of responsible chemical practices.

The compound's role in agrochemical innovation is another area of interest. Pyridine derivatives are known for their herbicidal and insecticidal properties, and the inclusion of a difluoromethyl group could enhance these effects. This has led to inquiries about "pyridine-based agrochemicals" and "fluorine in crop protection," demonstrating its cross-disciplinary appeal.

In summary, 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805378-00-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it a subject of ongoing research, particularly in fields emphasizing fluorine chemistry and molecular design. As scientific inquiries evolve, this compound is likely to remain a key player in innovative chemical solutions.